Cas no 2228694-55-9 (2-chloro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol
• CAS No: 2228694-55-9
• MF: C₉H₁₀ClFO₂
• MW: 204.625905513763
• CID: 6077784
• PubChem ID: 165636850
• Update Time: 2025-05-20

2-chloro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol
• 2228694-55-9
• EN300-1978364

• Inchi： 1S/C9H10ClFO2/c1-13-9-4-6(11)2-3-7(9)8(12)5-10/h2-4,8,12H,5H2,1H3
• InChI Key： GTILVDJCUOGCGB-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1OC)F)O

Computed Properties

• Exact Mass: 204.0353354g/mol
• Monoisotopic Mass: 204.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-chloro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol

2-Chloro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol

2-Chloro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol, also known by its CAS number 2228694-55-9, is a versatile organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a chloro group, a fluoro group, a methoxy group, and an alcohol group, which contribute to its diverse chemical properties and potential applications.

The molecular structure of 2-chloro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol consists of a phenyl ring substituted with fluorine and methoxy groups at the 4th and 2nd positions, respectively. The ethanolic chain attached to the phenyl ring is further substituted with a chlorine atom at the second carbon. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, leading to interesting electronic properties that can be exploited in various chemical reactions.

Recent studies have highlighted the potential of 2-chloro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol as a precursor in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as an intermediate in the preparation of novel anti-inflammatory agents and anticancer drugs. The presence of multiple substituents on the phenyl ring allows for fine-tuning of the compound's pharmacokinetic properties, making it an attractive candidate for drug development.

In addition to its role in pharmaceutical research, 2-chloro-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol has also been explored in the field of materials science. Its ability to undergo various types of polymerization reactions has led to its use in the synthesis of advanced polymers with tailored mechanical and thermal properties. For example, recent advancements have demonstrated its application in the creation of biodegradable polymers for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthesis of 2-chloro-1-(4-fluoro-2-methoxyphenyl)ethan-1